Cas no 122092-19-7 (1-(4-Nitrophenyl)-L-proline Methyl Ester)

• Product Name: 1-(4-Nitrophenyl)-L-proline Methyl Ester
• CAS No: 122092-19-7
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 1216903
• PubChem ID: 43829417
• Update Time: 2025-06-25

1-(4-Nitrophenyl)-L-proline Methyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(4-nitrophenyl)-, methyl ester
• methyl (2S)-1-(4-nitrophenyl)pyrrolidine-2-carboxylate
• Methyl (4-nitrophenyl)-L-prolinate
• 122092-19-7
• AKOS004120330
• starbld0032318
• L-Proline,1-(4-nitrophenyl)-,methyl ester
• 1-(4-Nitrophenyl)-L-proline Methyl Ester

• Inchi： 1S/C12H14N2O4/c1-18-12(15)11-3-2-8-13(11)9-4-6-10(7-5-9)14(16)17/h4-7,11H,2-3,8H2,1H3/t11-/m0/s1
• InChI Key： IHUGHLAIFLPIPC-NSHDSACASA-N
• SMILES： O(C)C([C@@H]1CCCN1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 250.095
• Monoisotopic Mass: 250.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: 2.3

Additional information on 1-(4-Nitrophenyl)-L-proline Methyl Ester

Introduction to 1-(4-Nitrophenyl)-L-proline Methyl Ester (CAS No: 122092-19-7)

1-(4-Nitrophenyl)-L-proline Methyl Ester, identified by the Chemical Abstracts Service Number (CAS No) 122092-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a nitrophenyl group and an L-proline moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of this ester derivative not only contributes to its reactivity but also opens up diverse applications in medicinal chemistry and drug development.

The nitrophenyl substituent at the para position (4-position) enhances the electrophilic character of the aromatic ring, making it susceptible to nucleophilic substitution reactions. This feature is particularly useful in constructing more complex molecular architectures, including peptidomimetics and enzyme inhibitors. Concurrently, the presence of the L-proline unit introduces a chiral center, which is crucial for developing enantiomerically pure compounds with specific biological activities. The methyl ester group at the amino terminus further modulates the solubility and stability of the molecule, facilitating its handling in synthetic protocols.

In recent years, 1-(4-Nitrophenyl)-L-proline Methyl Ester has been explored as a key building block in the design of novel therapeutic agents. Its versatility allows for modifications at multiple positions, enabling chemists to tailor the compound for targeted biological interactions. For instance, researchers have leveraged this scaffold to develop inhibitors of proteases and other enzymes involved in metabolic pathways. The nitrophenyl group can be further functionalized into amine or hydroxyl derivatives through reduction or hydrolysis, respectively, providing additional synthetic flexibility.

One of the most compelling aspects of 1-(4-Nitrophenyl)-L-proline Methyl Ester is its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The proline residue in this compound serves as a privileged scaffold due to its rigid cyclic structure, which can stabilize beta-turn conformations mimicking peptide motifs. This characteristic has been exploited in creating small-molecule inhibitors that target protein-protein interactions critical in diseases like cancer and inflammation.

Recent advancements in computational chemistry have further highlighted the potential of 1-(4-Nitrophenyl)-L-proline Methyl Ester as a lead compound. High-throughput virtual screening (HTVS) and molecular docking studies have identified derivatives of this scaffold that exhibit promising binding affinities to therapeutic targets. For example, modifications involving halogenation or introduction of heterocyclic rings have enhanced interactions with receptors involved in neurological disorders. These computational approaches have accelerated the discovery pipeline, allowing for rapid optimization of pharmacokinetic properties.

The synthesis of 1-(4-Nitrophenyl)-L-proline Methyl Ester typically involves multi-step organic transformations starting from commercially available precursors such as 4-nitrobenzaldehyde and L-proline. The reaction sequence often includes esterification followed by nitration or vice versa, depending on synthetic strategy. Palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high regioselectivity. These synthetic methodologies underscore the compound's accessibility while maintaining high purity standards required for pharmaceutical applications.

From a biological perspective, derivatives of 1-(4-Nitrophenyl)-L-proline Methyl Ester have shown potential in modulating immune responses and inflammatory pathways. The nitrophenyl moiety can engage with redox-sensitive proteins, influencing cellular signaling cascades relevant to autoimmune diseases. Additionally, proline-based peptidomimetics derived from this scaffold have demonstrated efficacy in preclinical models by inhibiting key enzymes implicated in tumor progression. Such findings underscore the compound's significance as a pharmacological tool for exploring novel therapeutic modalities.

The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 1-(4-Nitrophenyl)-L-proline Methyl Ester. Catalytic processes that minimize waste and energy consumption are being prioritized to align with environmental regulations and cost-efficiency demands. Solvent-free reactions and microwave-assisted synthesis have emerged as viable alternatives to traditional methods, reducing reliance on hazardous reagents without compromising yield or purity. These innovations reflect broader efforts within the pharmaceutical industry to adopt eco-friendly practices.

Future directions for research on 1-(4-Nitrophenyl)-L-proline Methyl Ester may include exploring its applications in nanomedicine and drug delivery systems. Functionalized derivatives could be incorporated into nanoparticles designed for targeted drug release or enhanced tissue penetration. Furthermore, advances in biocatalysis may enable enzymatic modifications of this compound, offering greener alternatives to traditional chemical synthesis while maintaining high precision.

In conclusion,1-(4-Nitrophenyl)-L-proline Methyl Ester (CAS No: 122092-19-7) represents a versatile and multifaceted compound with broad implications in pharmaceutical research and development. Its unique structural features facilitate diverse synthetic manipulations, enabling the creation of novel bioactive molecules targeting various diseases. As computational tools and sustainable methodologies continue to evolve,1-(4-Nitrophenyl)-L-proline Methyl Ester is poised to remain at forefront of medicinal chemistry innovation.